Cas no 24962-73-0 (2-amino-4-(piperidine-1-sulfonyl)phenol)

• Product Name: 2-amino-4-(piperidine-1-sulfonyl)phenol
• CAS No: 24962-73-0
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 285331
• PubChem ID: 3792021
• Update Time: 2025-08-04

2-amino-4-(piperidine-1-sulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-4-(1-piperidinylsulfonyl)-
• 2-AMINO-4-(PIPERIDINE-1-SULFONYL)-PHENOL
• 2-amino-4-piperidin-1-ylsulfonylphenol
• 1-(3-amino-4-hydroxy-benzenesulfonyl)-piperidine
• 2-Amino-4-piperidino-sulfonylphenol
• AC1MXKWA
• AC1Q516Q
• AG-E-75108
• CTK4F4706
• 2-amino-4-(piperidine-1-sulfonyl)phenol
• Phenol, 2-amino-4-(1-piperidinylsulfonyl)-
• EN300-02189
• 2-Amino-4-(piperidin-1-ylsulfonyl)phenol
• Z56784924
• AKOS000115524
• SCHEMBL11668435
• DTXSID00396470
• CS-0218850
• 24962-73-0

• Inchi： 1S/C11H16N2O3S/c12-10-8-9(4-5-11(10)14)17(15,16)13-6-2-1-3-7-13/h4-5,8,14H,1-3,6-7,12H2
• InChI Key： AANCEUVFKUNKKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)O)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 256.08828
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 83.63

Additional information on 2-amino-4-(piperidine-1-sulfonyl)phenol

2-Amino-4-(piperidine-1-sulfonyl)phenol (CAS No. 24962-73-0): A Comprehensive Overview

2-Amino-4-(piperidine-1-sulfonyl)phenol (CAS No. 24962-73-0) is a specialized organic compound with a unique molecular structure that combines a phenol core with amino and piperidine sulfonyl functional groups. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of both amino and sulfonyl groups makes it a versatile intermediate for synthesizing more complex molecules.

One of the most searched questions about 2-amino-4-(piperidine-1-sulfonyl)phenol is its solubility and stability under different conditions. Researchers and industry professionals often inquire about its solubility in common organic solvents like ethanol, DMSO, and acetone. Studies indicate that this compound exhibits moderate solubility in polar aprotic solvents, which is crucial for its application in synthetic chemistry. Additionally, its stability under acidic and basic conditions is a topic of interest, as it impacts its usability in various chemical reactions.

The piperidine-1-sulfonyl moiety in this compound is particularly noteworthy. Piperidine derivatives are widely explored in medicinal chemistry due to their bioactivity, and the sulfonyl group adds further functional versatility. This combination makes 2-amino-4-(piperidine-1-sulfonyl)phenol a promising candidate for developing new therapeutic agents, especially in areas like kinase inhibition and antimicrobial research.

Another trending topic related to this compound is its role in green chemistry. With increasing emphasis on sustainable practices, researchers are investigating eco-friendly synthesis routes for 2-amino-4-(piperidine-1-sulfonyl)phenol. Questions about catalytic methods, solvent-free reactions, and energy-efficient processes are frequently raised in academic and industrial forums. Optimizing these synthetic pathways could reduce environmental impact while maintaining high yield and purity.

In the pharmaceutical industry, 2-amino-4-(piperidine-1-sulfonyl)phenol is often discussed in the context of drug design. Its structural features allow for interactions with biological targets, making it a valuable scaffold for developing small-molecule drugs. Searches related to its "structure-activity relationship" (SAR) and "molecular docking" studies are common among medicinal chemists aiming to design more effective drugs with fewer side effects.

The compound’s physical and chemical properties are also a focal point for many users. For instance, its melting point, molecular weight, and spectral data (NMR, IR, and MS) are frequently queried in databases and research papers. These properties are essential for quality control and standardization in industrial applications. Moreover, the compound’s purity and storage conditions are critical for ensuring its performance in downstream processes.

Recent advancements in analytical techniques have enabled better characterization of 2-amino-4-(piperidine-1-sulfonyl)phenol. High-performance liquid chromatography (HPLC) and mass spectrometry are now routinely used to assess its purity and identify potential impurities. These methods are vital for meeting regulatory standards in pharmaceuticals and other high-stakes industries.

From a commercial perspective, the demand for 2-amino-4-(piperidine-1-sulfonyl)phenol is influenced by its applications in niche markets. Suppliers and buyers often search for reliable sources, pricing trends, and bulk availability. The compound’s niche status means that market dynamics can shift rapidly based on emerging research findings or new applications.

In summary, 2-amino-4-(piperidine-1-sulfonyl)phenol (CAS No. 24962-73-0) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and green chemistry, makes it a subject of ongoing research and discussion. As more studies uncover its properties and uses, its relevance in both academic and industrial settings is expected to grow.